Cas no 16486-25-2 (Benzamide, N-[(methylamino)thioxomethyl]-)

• Product Name: Benzamide, N-[(methylamino)thioxomethyl]-
• CAS No: 16486-25-2
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 237068
• PubChem ID: 2317233
• Update Time: 2025-04-19

Benzamide, N-[(methylamino)thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(methylamino)thioxomethyl]-
• N-(methylcarbamothioyl)benzamide
• AB-601/30964028
• HMS1775H19
• N-[(Methylimino)(sulfanyl)methyl]benzenecarboximidic acid
• SCHEMBL2680169
• DTXSID40937003
• Urea, 1-benzoyl-3-methyl-2-thio-
• Z56755585
• 16486-25-2
• AKOS001025727
• N-benzoyl-N'-methylthiourea

• Inchi： 1S/C9H10N2OS/c1-10-9(13)11-8(12)7-5-3-2-4-6-7/h2-6H,1H3,(H2,10,11,12,13)
• InChI Key： XQGRIBYZZQKGPC-UHFFFAOYSA-N
• SMILES： S=C(NC)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 194.0515
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 41.13